Cas no 1261231-93-9 (2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex heterocyclic frameworks. Its structure features a chloropyridazine moiety linked to a pyrrolidine ring via an ether bridge, with a tert-butyl ester group providing steric protection and synthetic flexibility. This compound is useful in medicinal chemistry for the development of bioactive molecules, owing to its reactivity in cross-coupling and substitution reactions. The tert-butyl ester enhances stability during handling and storage while allowing selective deprotection under mild acidic conditions. Its well-defined reactivity profile makes it a reliable building block for targeted modifications in drug discovery and agrochemical research.
2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester structure
1261231-93-9 structure
Product Name:2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
CAS No:1261231-93-9
MF:C14H20ClN3O3
MW:313.779902458191
CID:2161218
Update Time:2025-06-14

2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 2-(((6-chloropyridazin-3-yl)oxy)methyl)pyrrolidine-1-carboxylate
    • SBB075447
    • tert-butyl 2-[(6-chloropyridazin-3-yloxy)methyl]pyrrolidinecarboxylate
    • 2-(6-Chloropyridazin-3-yloxymethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
    • Inchi: 1S/C14H20ClN3O3/c1-14(2,3)21-13(19)18-8-4-5-10(18)9-20-12-7-6-11(15)16-17-12/h6-7,10H,4-5,8-9H2,1-3H3
    • InChI Key: KZWQXNDZYSVQIM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)OCC1CCCN1C(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 362
  • Topological Polar Surface Area: 64.599

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 458.3±25.0 °C at 760 mmHg
  • Flash Point: 231.0±23.2 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Security Information

2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
090315-500mg
2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
1261231-93-9
500mg
£320.00 2022-03-01
Chemenu
CM372280-1g
tert-Butyl 2-(((6-chloropyridazin-3-yl)oxy)methyl)pyrrolidine-1-carboxylate
1261231-93-9 95%+
1g
$679 2023-03-07

Additional information on 2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261231-93-9)

2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261231-93-9) is a specialized organic compound widely utilized in pharmaceutical research and agrochemical development. This compound belongs to the class of pyridazine derivatives, which are known for their versatile applications in medicinal chemistry. The presence of a tert-butyl ester group and a chloro-pyridazine moiety makes it a valuable intermediate for synthesizing biologically active molecules. Researchers often focus on its role in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The structural uniqueness of 2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has sparked interest in its potential as a building block for small-molecule inhibitors. With the growing demand for targeted therapies, this compound is frequently explored in kinase inhibition studies, a hot topic in oncology research. Its pyrrolidine backbone also contributes to its compatibility with protease-targeting drugs, a key area in treating viral infections and inflammatory diseases. These applications resonate with frequent search queries like "pyridazine derivatives in drug development" and "tert-butyl ester applications," highlighting its relevance in modern science.

From a synthetic chemistry perspective, the chloro-substituted pyridazine ring in CAS 1261231-93-9 offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This property is crucial for creating diverse heterocyclic libraries, a priority in high-throughput screening programs. Recent publications have emphasized its utility in fragment-based drug design, addressing popular search terms like "optimizing drug-like properties" and "scaffold hopping strategies." The compound's lipophilicity and steric protection from the tert-butyl group further enhance its appeal in ADMET profiling.

Environmental considerations are increasingly shaping compound selection, and 2-(6-Chloro-pyridazin-3-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester aligns with green chemistry principles due to its potential for low-residue formulations. This aspect connects with trending searches about "eco-friendly agrochemicals" and "biodegradable intermediates." Analytical methods for this compound typically involve HPLC purification and LC-MS characterization, techniques frequently queried by quality control specialists. Its stability under ambient storage conditions also makes it practical for industrial-scale applications.

In summary, CAS 1261231-93-9 represents a multifaceted tool for researchers investigating structure-activity relationships or developing novel bioactive compounds. Its intersection with trending topics like personalized medicine and sustainable chemistry ensures continued academic and commercial interest. As the scientific community prioritizes molecular diversity and efficient synthesis, this compound's role is expected to expand further in both pharmaceutical and agrochemical innovation pipelines.

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